Cas no 1460-06-6 (Benzene,1,1'-(1-chloro-1,2-ethenediyl)bis- (9CI))

Benzene,1,1'-(1-chloro-1,2-ethenediyl)bis- (9CI) structure
1460-06-6 structure
Product Name:Benzene,1,1'-(1-chloro-1,2-ethenediyl)bis- (9CI)
CAS No:1460-06-6
MF:C14H11Cl
MW:214.690142869949
CID:226313
PubChem ID:5374627
Update Time:2025-04-19

Benzene,1,1'-(1-chloro-1,2-ethenediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-(1-chloro-1,2-ethenediyl)bis- (9CI)
    • 1,2-Diphenyl-1-chloroethene
    • α-Chlorostilbene
    • NSC-168887
    • Benzene, 1,1'-(1-chloro-1,2-ethenediyl)bis-, (E)-
    • 1,1'-[(Z)-1-Chloro-1,2-ethenediyl]dibenzene
    • 948-99-2
    • DTXSID101034467
    • 948-98-1
    • SCHEMBL6065187
    • trans-.alpha.-Chlorostilbene
    • [(Z)-1-Chloro-2-phenylethenyl]benzene
    • VVFIZEWCXRQNGK-KAMYIIQDSA-N
    • 1460-06-6
    • [(E)-1-Chloro-2-phenylethenyl]benzene
    • [(Z)-1-chloro-2-phenyl-vinyl]-benzene
    • Stilbene, .alpha.-chloro-, (E)-
    • NSC168887
    • 1-CHLORO-1,2-DIPHENYLETHENE
    • SCHEMBL6065195
    • Inchi: 1S/C14H11Cl/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-11H/b14-11-
    • InChI Key: VVFIZEWCXRQNGK-KAMYIIQDSA-N
    • SMILES: Cl/C(=C\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 214.0549280g/mol
  • Monoisotopic Mass: 214.0549280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų
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